4-Methylphenyl2,3-dimethoxybenzoate

• Molecular Formula: C16H16O4
• Molecular Weight: 272.29 g/mol
• IUPAC Name: (4-methylphenyl) 2,3-dimethoxybenzoate
• InChI: InChI=1S/C16H16O4/c1-11-7-9-12(10-8-11)20-16(17)13-5-4-6-14(18-2)15(13)19-3/h4-10H,1-3H3
• InChI Key: JTSNVWNEHKVUJY-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OC(=O)C2=C(C(=CC=C2)OC)OC

Description

4-Methylphenyl 2,3-dimethoxybenzoate is an aromatic ester featuring a benzoic acid backbone substituted with methoxy groups at the 2- and 3-positions, esterified with a 4-methylphenol moiety. This compound is structurally characterized by its two electron-donating methoxy groups, which influence its electronic properties and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key structural, synthetic, and functional differences between 4-methylphenyl 2,3-dimethoxybenzoate and related compounds:

Compound Name	Substituents	Key Properties/Applications	References
4-Methylphenyl 2,3-dimethoxybenzoate	2,3-dimethoxybenzoate + 4-methylphenyl	Presumed intermediate for organic synthesis; electronic properties influenced by methoxy groups.	—
Methyl 6-formyl-2,3-dimethoxybenzoate	2,3-dimethoxybenzoate + methyl + 6-formyl	Melting point: 93–95 °C; used in organocatalytic reactions (e.g., Mannich reactions). IR: 1722 cm⁻¹ (ester C=O stretch).
Methyl 4-fluoro-2,3-dimethoxybenzoate	2,3-dimethoxybenzoate + methyl + 4-fluoro	High purity (98%); fluorinated analog with potential enhanced stability or bioactivity.
Metsulfuron methyl ester	Benzoate + sulfonylurea + triazine	Herbicide; inhibits acetolactate synthase in plants.
Ethyl 4-methylbenzoate	Simple benzoate + ethyl + 4-methyl	Simpler ester; lower molecular weight; limited electronic effects.

Key Observations:

Substituent Effects on Reactivity and Applications Methoxy vs. Functional Group Diversity: The 6-formyl substituent in methyl 6-formyl-2,3-dimethoxybenzoate enables participation in condensation reactions (e.g., Mannich reactions), a feature absent in the 4-methylphenyl derivative .

Sulfonylurea esters like metsulfuron methyl ester involve multi-step syntheses with triazine intermediates, reflecting their complex pesticidal activity .

Physicochemical Properties

• The melting point of methyl 6-formyl-2,3-dimethoxybenzoate (93–95 °C) provides a benchmark for similarly substituted esters, though data for 4-methylphenyl derivatives are lacking .
• IR spectral data (e.g., 1722 cm⁻¹ for ester carbonyl stretches) are consistent across benzoate esters, but substituents like formyl or fluorine may shift absorption bands .

Applications Research and Catalysis: Formyl-substituted analogs (e.g., methyl 6-formyl-2,3-dimethoxybenzoate) are utilized in asymmetric organocatalysis, whereas 4-methylphenyl derivatives may serve as intermediates in drug or agrochemical synthesis . Agrochemicals: Sulfonylurea esters (e.g., metsulfuron methyl ester) demonstrate the role of benzoate derivatives in herbicides, though 4-methylphenyl 2,3-dimethoxybenzoate’s bioactivity remains unexplored .